Cas no 16323-13-0 (Carbamic acid, phenyl-,4-methylphenyl ester (9CI))

Carbamic acid, phenyl-,4-methylphenyl ester (9CI) structure
16323-13-0 structure
Product name:Carbamic acid, phenyl-,4-methylphenyl ester (9CI)
CAS No:16323-13-0
MF:C14H13NO2
MW:227.258523702621
CID:227250
PubChem ID:27816

Carbamic acid, phenyl-,4-methylphenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, phenyl-,4-methylphenyl ester (9CI)
    • (4-methylphenyl) N-phenylcarbamate
    • 4-Methylphenyl phenylcarbamate
    • carbamic acid, N-phenyl-, 4-methylphenyl ester
    • CARBANILIC ACID, P-TOLYL ESTER
    • 16323-13-0
    • IDI1_007954
    • HMS1410D21
    • NCGC00245991-01
    • Enamine_005719
    • SR-01000402546-1
    • MLS001005689
    • CHEMBL1368480
    • AKOS001026730
    • DTXSID00167541
    • SMR000348980
    • SCHEMBL6037493
    • Z55290432
    • UNII-82BN83WRW2
    • SR-01000402546
    • HMS2733I21
    • 4-methylphenyl N-phenylcarbamate
    • 82BN83WRW2
    • CRESYL CARBANILATE, P-
    • Inchi: InChI=1S/C14H13NO2/c1-11-7-9-13(10-8-11)17-14(16)15-12-5-3-2-4-6-12/h2-10H,1H3,(H,15,16)
    • InChI Key: PHGYDISVSYRXHT-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(OC(NC2=CC=CC=C2)=O)C=C1

Computed Properties

  • Exact Mass: 227.09469
  • Monoisotopic Mass: 227.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

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